![molecular formula C14H14F3N3O B2646506 6-Cyclopropyl-2-morpholino-4-(trifluoromethyl)nicotinonitrile CAS No. 478049-66-0](/img/structure/B2646506.png)
6-Cyclopropyl-2-morpholino-4-(trifluoromethyl)nicotinonitrile
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Overview
Description
Scientific Research Applications
Synthesis Approaches
The compound 6-Cyclopropyl-2-morpholino-4-(trifluoromethyl)nicotinonitrile has been part of various synthetic pathways, indicating its potential versatility in scientific research. For instance, methods have been developed for the stereoselective, asymmetric synthesis of trisubstituted cyclopropanes, which could potentially be applied to the synthesis of similar complex molecules like this compound (Martín et al., 1992). Moreover, a one-pot three-component synthesis method under microwave irradiation has been noted for the fast synthesis of related molecules, indicating possible synthetic routes for efficient production (Dolzhenko et al., 2021).
Characterization and Structural Studies
In-depth structural studies and characterizations of similar compounds have been conducted. For instance, the crystal structures of two representative compounds closely related to the chemical were established by X-ray crystallography (Dolzhenko et al., 2021). This signifies the potential for detailed structural analysis and understanding of this compound.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-cyclopropyl-2-morpholin-4-yl-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14F3N3O/c15-14(16,17)11-7-12(9-1-2-9)19-13(10(11)8-18)20-3-5-21-6-4-20/h7,9H,1-6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GLWDCIDVRURXCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=C(C(=C2)C(F)(F)F)C#N)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.